N-[1-(4-ethylphenyl)ethyl]-N'-(3-methylphenyl)thiourea

• IUPAC Name: 1-[1-(4-ethylphenyl)ethyl]-3-(3-methylphenyl)thiourea
• InChI: InChI=1S/C18H22N2S/c1-4-15-8-10-16(11-9-15)14(3)19-18(21)20-17-7-5-6-13(2)12-17/h5-12,14H,4H2,1-3H3,(H2,19,20,21)
• InChI Key: MGPQPSFRGUHACM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C(C)NC(=S)NC2=CC=CC(=C2)C
• Molecular Formula: C18H22N2S
• Molecular Weight: 298.4 g/mol

Description

N-[1-(4-ethylphenyl)ethyl]-N'-(3-methylphenyl)thiourea is a chemical compound that belongs to the class of thioureas. It is also known as EPTU and is widely used in scientific research for its various properties.

Mechanism of Action

The exact mechanism of action of EPTU is not fully understood. However, it is believed to act as an antioxidant by scavenging free radicals and preventing oxidative damage to cells. EPTU has also been found to inhibit the activity of certain enzymes, which may contribute to its therapeutic properties.
Biochemical and Physiological Effects:
EPTU has been found to have various biochemical and physiological effects. It has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases. EPTU has also been found to have anti-inflammatory properties and may be useful in the treatment of inflammatory diseases. Additionally, EPTU has been found to have anticancer properties and may be useful in the treatment of various types of cancer.

Advantages and Limitations for Lab Experiments

EPTU has several advantages for lab experiments. It is readily available, easy to synthesize, and relatively inexpensive. It is also stable under normal laboratory conditions. However, EPTU has some limitations for lab experiments. It is not very soluble in water, which may limit its use in aqueous solutions. Additionally, EPTU has been found to be toxic to some cell lines, which may limit its use in certain experiments.

Future Directions

For research on EPTU include exploring its potential as a therapeutic agent, investigating its mechanism of action, and developing new derivatives with improved properties.

Scientific Research Applications

EPTU has been widely used in scientific research for its various properties. It is used as a ligand in metal complexes for catalytic reactions. It is also used as a chiral auxiliary in asymmetric synthesis. EPTU has been found to possess antioxidant properties and has been used in the development of new drugs for the treatment of various diseases.